Cas no 1002331-98-7 (6-chloro-3-propyl-1H-Indole)

• Product Name: 6-chloro-3-propyl-1H-Indole
• CAS No: 1002331-98-7
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 1095879
• Update Time: 2024-07-27

6-chloro-3-propyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-propyl-1H-Indole
• 1H-Indole, 6-chloro-3-propyl-

• Inchi： 1S/C11H12ClN/c1-2-3-8-7-13-11-6-9(12)4-5-10(8)11/h4-7,13H,2-3H2,1H3
• InChI Key： HVUHGDLTRYEBIS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(CCC)=C1

Computed Properties

• Exact Mass: 193.065827g/mol
• Monoisotopic Mass: 193.065827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 193.67g/mol
• XLogP3: 4.4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 330.1±22.0 °C(Predicted)
• pka: 16.36±0.30(Predicted)